6-(2,6-Dimethoxyphenyl)-6-oxohexanoic acid
Overview
Description
The compound “6-(2,6-Dimethoxyphenyl)-6-oxohexanoic acid” is a carboxylic acid with a 2,6-dimethoxyphenyl group attached to the sixth carbon. The 2,6-dimethoxyphenyl group is a common motif in organic chemistry and is found in various natural products and synthetic compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely feature a six-carbon chain (hexanoic acid) with a carboxylic acid group at one end and a 2,6-dimethoxyphenyl group at the other .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the electron-donating methoxy groups and the electron-withdrawing carboxylic acid group .Physical And Chemical Properties Analysis
Based on its structure, this compound would likely be a solid at room temperature . The presence of the polar carboxylic acid group could potentially make it somewhat soluble in water, while the 2,6-dimethoxyphenyl group would likely make it soluble in organic solvents .Scientific Research Applications
Suzuki–Miyaura Coupling
6-(2,6-Dimethoxyphenyl)-6-oxohexanoic acid: plays a crucial role in the Suzuki–Miyaura (SM) coupling reaction. This reaction is a powerful method for forming carbon–carbon bonds, particularly between aryl or vinyl boron compounds and aryl or vinyl halides. Here’s how it works:
- Transmetalation occurs when nucleophilic organic groups (such as boron compounds) transfer from boron to palladium, leading to the desired carbon–carbon bond formation .
N-Heterocyclic Carbene Ligand Precursors
The compound serves as a precursor for the synthesis of 2H-imidazo[1,5-a]pyridin-4-ium bromides . These bromides are essential intermediates in the preparation of N-heterocyclic carbene (NHC) ligands . NHCs are valuable ligands in organometallic chemistry and catalysis .
Laccase Activity Determination
Researchers commonly use 2,6-Dimethoxyphenylboronic acid as a substrate for assessing laccase activity . Laccases are enzymes involved in oxidative processes, and this compound provides a reliable means to measure their activity .
Future Directions
properties
IUPAC Name |
6-(2,6-dimethoxyphenyl)-6-oxohexanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O5/c1-18-11-7-5-8-12(19-2)14(11)10(15)6-3-4-9-13(16)17/h5,7-8H,3-4,6,9H2,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBGVKIKPSXLBFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)CCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60645471 |
Source
|
| Record name | 6-(2,6-Dimethoxyphenyl)-6-oxohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60645471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2,6-Dimethoxyphenyl)-6-oxohexanoic acid | |
CAS RN |
898792-49-9 |
Source
|
| Record name | 6-(2,6-Dimethoxyphenyl)-6-oxohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60645471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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